3-[(E)-N-[[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]amino]-C-methylcarbonimidoyl]-5-[3-(trifluoromethyl)phenyl]-3a,6a-dihydropyrrolo[3,4-d][1,2]oxazole-4,6-dione

• IUPAC Name: 3-[(E)-N-[[3-chloro-5-(trifluoromethyl)pyridin-2-yl]amino]-C-methylcarbonimidoyl]-5-[3-(trifluoromethyl)phenyl]-3a,6a-dihydropyrrolo[3,4-d][1,2]oxazole-4,6-dione
• InChI: InChI=1S/C20H12ClF6N5O3/c1-8(29-30-16-12(21)6-10(7-28-16)20(25,26)27)14-13-15(35-31-14)18(34)32(17(13)33)11-4-2-3-9(5-11)19(22,23)24/h2-7,13,15H,1H3,(H,28,30)/b29-8+
• InChI Key: FIOUDEJZGDTXFP-JBQSXSRFSA-N
• Canonical SMILES: CC(=NNC1=C(C=C(C=N1)C(F)(F)F)Cl)C2=NOC3C2C(=O)N(C3=O)C4=CC=CC(=C4)C(F)(F)F
• Isomeric SMILES: C/C(=N\NC1=C(C=C(C=N1)C(F)(F)F)Cl)/C2=NOC3C2C(=O)N(C3=O)C4=CC=CC(=C4)C(F)(F)F
• Molecular Formula: C20H12ClF6N5O3
• Molecular Weight: 519.8 g/mol

Description

3-[(E)-N-[[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]amino]-C-methylcarbonimidoyl]-5-[3-(trifluoromethyl)phenyl]-3a,6a-dihydropyrrolo[3,4-d][1,2]oxazole-4,6-dione is a useful research compound. Its molecular formula is C20H12ClF6N5O3 and its molecular weight is 519.8 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3-[(E)-N-[[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]amino]-C-methylcarbonimidoyl]-5-[3-(trifluoromethyl)phenyl]-3a,6a-dihydropyrrolo[3,4-d][1,2]oxazole-4,6-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-[(E)-N-[[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]amino]-C-methylcarbonimidoyl]-5-[3-(trifluoromethyl)phenyl]-3a,6a-dihydropyrrolo[3,4-d][1,2]oxazole-4,6-dione including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Analysis

• A study conducted by Dürüst et al. (2012) explored the synthesis of heterocyclic compounds with anti-protozoal activity, which shares a structural similarity with the compound . The focus was on oxadiazolyl pyrrolo triazole diones, highlighting the potential for anti-protozoal applications (Dürüst et al., 2012).

Antimicrobial and Anticancer Properties

• A study by Rahmouni et al. (2016) synthesized a series of pyrazolopyrimidines derivatives, which exhibited anticancer and anti-5-lipoxygenase activities. This suggests potential antimicrobial and anticancer properties for similar compounds (Rahmouni et al., 2016).

Catalytic Applications in Asymmetric Reactions

• Research by Wolińska et al. (2021) on chiral pyridine-containing oxazoline derivatives, similar in structure to the compound , revealed their use as chiral ligands in metal-catalyzed asymmetric reactions. The study emphasizes the importance of such compounds in catalysis (Wolińska et al., 2021).

Synthesis of Trifluoromethylated Heterocycles

• Takahashi et al. (2004) explored the synthesis of trifluoromethylated pyrido[2,3-d]pyrimidine-2,4-diones from 6-aminouracils, which is relevant due to the trifluoromethyl component shared with the compound . This points to a broader application in creating novel heterocycles (Takahashi et al., 2004).

Microwave-Assisted Synthesis

• Shaaban's (2008) study on the microwave-assisted synthesis of fused heterocycles incorporating the trifluoromethyl moiety, such as pyrazolo[1,5-a]pyrimidine, indicates the utility of such methods in creating complex heterocycles similar to the compound of interest (Shaaban, 2008).